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Compound of Interest

Compound Name: C.l. Acid blue 158

Cat. No.: B1201952

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.1. 14880, commercially known as Acid Blue 158, is a synthetic monoazo dye complexed with
chromium. It is recognized for its applications in the textile and leather industries, as well as its
utility as a biological stain.[1][2] This technical guide provides a comprehensive overview of the
core characteristics of C.l. Acid Blue 158, with a focus on its physicochemical properties,
synthesis, and relevant data for research applications.

Core Characteristics and Physicochemical
Properties

C.l. Acid Blue 158 is a dark blue powder with a greenish-blue hue in solution.[3] It is soluble in
water and ethanol.[1][3][4] The dye's structure, incorporating a chromium complex, contributes
to its stability and fastness properties.

Table 1: Physicochemical Properties of C.I. Acid Blue 158
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Property Value Reference
Colour Index Name Acid Blue 158 [1114]

C.l. Number 14880 [1][4]

CAS Number 6370-08-7 [1114]
Molecular Formula C20H11CrN2Naz201S:2 [5]
Molecular Weight 585.41 g/mol

Appearance Dark blue powder [11[3114]

Solubility in Water @ 90°C

80-90 g/L

pH of 1% Solution

6-8

Boiling Point 508.4 °C at 760 mmHg [3]
Flash Point 261.3°C [3]
Density 1.29 g/cm3 [3]

Synthesis

The synthesis of C.I. Acid Blue 158 is a multi-step process involving diazotization, coupling,

and metal complexation.

Experimental Protocol: Synthesis of C.I. Acid Blue 158

The manufacturing process for C.1. Acid Blue 158 involves the following key steps[1][2][4]:

» Diazotization: 4-Amino-3-hydroxynaphthalene-1-sulfonic acid is diazotized. This reaction

typically involves treating the primary aromatic amine with nitrous acid (usually generated in

situ from sodium nitrite and a strong acid) to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with 8-hydroxynaphthalene-1-

sulfonic acid. This electrophilic substitution reaction forms the azo dye backbone.

o Metal Complexation: The final step is the formation of a chromium complex. The azo dye is

heated with an aqueous solution of a chromium salt (e.g., chromium sulfate) at
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approximately 115°C for several hours.[1][2][4] This creates a more stable and colorfast dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. C.I. Acid Blue 158, disodium salt | C20H11CrN2Na209S2 | CID 22858 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to C.l. 14880 (Acid Blue
158)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201952#c-i-14880-dye-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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